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Compound of Interest

Compound Name: 2,2-Dimethylglutaric anhydride
CAS No.: 2938-48-9
Cat. No.: B1584545
Get Quote
. J

CAS Number: 2938-48-9 Document Type: Technical Application Guide Version: 2.0 (Scientific
Release)[1]

Executive Summary & Chemical Identity

2,2-Dimethylglutaric anhydride (2,2-DMGA) is a specialized cyclic anhydride distinguished by
the gem-dimethyl substitution adjacent to one of its carbonyl groups.[1] Unlike its symmetric
isomer (3,3-dimethylglutaric anhydride), 2,2-DMGA is unsymmetrical.[1] This structural
asymmetry is its most valuable attribute, driving highly regioselective ring-opening reactions
that are critical in the synthesis of complex pharmaceutical intermediates and high-performance

epoxy vitrimers.[1]

Physiochemical Profile
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Property Specification Technical Note

Distinct from 3,3-isomer (CAS
CAS Number 2938-48-9

4160-82-1)
IUPAC Name 3,3-dimethyloxane-2,6-dione

Molecular Formula

C7H1003

MW: 142.15 g/mol

White crystalline solid / fused

Low melting point leads to

Appearance L
mass "fused" shipping state.[1][2]
] ] Handle as liquid if ambient
Melting Point 34-38 °C
temp >30°C.
. i High thermal stability under
Boiling Point 175-180 °C (at 60 mmHg) N
anhydrous conditions.[1][3]
N DCM, THF, Ethyl Acetate, Hydrolyzes rapidly in
Solubility

Toluene

water/aqueous buffers.[1][3]

Synthetic Routes & Production Protocols

The synthesis of 2,2-DMGA relies on the dehydration of 2,2-dimethylglutaric acid.[1][4] While
industrial routes utilize thermal dehydration, high-precision research applications require

chemical dehydration to prevent thermal isomerization or oligomerization.[1]

Protocol A: High-Purity Chemical Dehydration (Lab

Scale)

Recommended for pharmaceutical intermediate preparation where trace acid contamination is

unacceptable.[1][3]

Reagents:

o 2,2-Dimethylglutaric acid (1.0 eq)[1][3][5]

» EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.1 eq)[1][3]

» Dichloromethane (DCM) (Anhydrous)[1][3]
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Methodology:

Dissolution: Dissolve 2,2-dimethylglutaric acid in anhydrous DCM under a nitrogen
atmosphere.

» Activation: Add EDCI in portions at 0°C. The reaction is exothermic; maintain temperature
<5°C to prevent side reactions.

e Cyclization: Allow the mixture to warm to room temperature (20-25°C) and stir for 12-18
hours. The EDCI activates the carboxylic acid, facilitating intramolecular attack by the
pendant carboxyl group.[1]

 Purification: Wash the organic phase rapidly with cold saturated NaHCOs (to remove
unreacted acid) followed by brine. Dry over MgSOa4 and concentrate in vacuo.

 Validation: FTIR should show characteristic split anhydride carbonyl stretches at ~1755 cm~1
and ~1812 cm™1,

Protocol B: Thermal Dehydration (Scale-Up)

Recommended for polymer/material science applications.[1][3]

Methodology:

o Reflux 2,2-dimethylglutaric acid with excess acetic anhydride (3.0 eq) for 4 hours.

« Distill off the acetic acid byproduct and excess acetic anhydride under reduced pressure.

e Vacuum distill the residue (bp 175°C @ 60 mmHg) to collect pure 2,2-DMGA.[1][3]

The Core Science: Regioselectivity & Reactivity

The utility of 2,2-DMGA in drug design stems from its steric differentiation.[1] The molecule
possesses two electrophilic carbonyl centers:[3]

e C2-Carbonyl (Proximal): Shielded by the bulky gem-dimethyl group.[1][3]

o C6-Carbonyl (Distal): Sterically accessible (similar to a standard glutaric anhydride).[1][3]
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Mechanism of Regioselective Ring Opening

When a nucleophile (Nu~ or Nu-H) attacks 2,2-DMGA, it overwhelmingly favors the C6 (Distal)
carbonyl.[1] The steric bulk at C2 raises the activation energy for attack at the proximal
carbonyl, effectively "protecting” it.[1]

Reaction Outcome:
e Major Product: 4,4-dimethyl-5-ox0-5-(nucleophile)pentanoic acid derivatives.[1]

o Selectivity: Typically >95:5 favoring distal attack.[1][3]

Visualization: Steric-Directed Pathway

The following diagram illustrates the kinetic preference for the distal attack, a concept essential
for designing specific drug linkers.[1]

2,2-Dimethylglutaric Steric Hind ( di hyl) | Transition State A : Minor Product
e ) teric Hindrance (gem-dimethy. ! (Proximal Attack) | .
Anhydndc_e N2 >: High Energy Barrier | | (C:I_i_—;zgsgtrtilted)
(Unsymmetrical) : (Steric Clash) : y
L

Transition State B Major Product

Nucleophile (Nu) (Distal Attack) .
; . — (C5-Substituted)
) Lovxzf:cvzrsgg/ﬁ;mer 4,4-Dimethyl Monoester/Amide

Click to download full resolution via product page

Figure 1: Kinetic pathway demonstrating the regioselective ring opening of 2,2-DMGA. The
gem-dimethyl group sterically blocks the proximal carbonyl, directing nucleophiles to the distal
site.[1]

Pharmaceutical & Industrial Applications[6]
A. Pharmaceutical Intermediates (The Thorpe-Ingold
Effect)
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In medicinal chemistry, 2,2-DMGA is used to introduce the gem-dimethyl moiety into peptide
linkers or small molecule inhibitors.[1]

o Conformational Restriction: The gem-dimethyl group restricts the rotation of the resulting
alkyl chain (Thorpe-Ingold effect).[1] This pre-organizes the molecule into a bioactive
conformation, often increasing binding affinity to receptor targets compared to the
unsubstituted glutaric analog.[1]

o Metabolic Stability: The steric bulk adjacent to the ester/amide bond (formed after ring
opening) can reduce susceptibility to enzymatic hydrolysis, extending the half-life of the drug
candidate.[1][3]

e Therapeutic Area: Primary intermediate in research related to metabolic disorders (e.g.,
hereditary tyrosinemia type 1 pathways) and as a linker in antiviral protease inhibitors.[1][3]

B. Epoxy Vitrimers & Self-Healing Materials

2,2-DMGA is gaining traction in materials science as a curing agent for epoxy resins to create
vitrimers—a class of plastics that behave like thermosets at service temperatures but can be
reshaped like thermoplastics at high temperatures.[1]

e Mechanism: The anhydride reacts with epoxy groups to form ester crosslinks.[1][3]

e Advantage: Unlike standard curing agents, the gem-dimethyl group modifies the glass
transition temperature (

) and stress relaxation properties, allowing for tunable self-healing capabilities in the polymer
matrix.[1]

Handling, Stability & Safety (E-E-A-T)
Self-Validating Safety Protocol:

e Moisture Control: 2,2-DMGA is moisture-sensitive.[1] Upon exposure to ambient humidity, it
hydrolyzes back to the dicarboxylic acid (MP ~85°C).[1][3]

o Test: If the solid material has a melting point significantly higher than 38°C (e.g.,
approaching 80°C), the sample has hydrolyzed and must be re-dehydrated or discarded.
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[1]3]

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8°C.

e Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1][3][6] It is an
acylating agent; avoid inhalation of dust/vapors as it can react with mucous membranes.[1]

[3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

